Room temperature aqueous synthesis of UiO-66 derivatives via postsynthetic exchange†
Dalton Transactions Pub Date: 2020-06-18 DOI: 10.1039/D0DT01939A
Abstract
Herein, we report the room temperature aqueous synthesis of the Zr(IV)-based metal–organic framework UiO-66 and a series of functionalized derivatives through postsynthetic exchange from a perfluorinated UiO-66-F4 precursor. All synthesized MOFs in this study were thoroughly characterized to verify formation of the desired MOF, porosity, crystallinity, and exchanged ligand content. This report represents a green, aqueous, room temperature synthesis of a highly valued series of Zr(IV)-based MOFs.
Recommended Literature
- [1] Solvent dependent competition between fluorescence resonance energy transfer and through bond energy transfer in rhodamine appended hexaphenylbenzene derivatives for sensing of Hg2+ ions†
- [2] Abstracts of papers published in other journals. Physical methods, apparatus, etc.
- [3] Physical Methods Group
- [4] A novel wide temperature range and multi-mode optical thermometer based on bi-functional nanocrystal-doped glass ceramics
- [5] Back matter
- [6] Isomer-sensitive characterization of low temperature oxidation reaction products by coupling a jet-stirred reactor to an electron/ion coincidence spectrometer: case of n-pentane†
- [7] Advances in the theory of superhydrophobic surfaces
- [8] Front cover
- [9] 3D Fe3O4 nanoparticle/graphene aerogel for NO2 sensing at room temperature
- [10] Destabilization mechanism of R3–R4 tau protofilament by purpurin: a molecular dynamics study†
Journal Name：Dalton Transactions
Research Products
-
CAS no.: 108373-05-3
-
CAS no.: 103646-29-3
-
CAS no.: 16518-25-5
